Cas no 2098007-33-9 (1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098007-33-9
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 5727297
• PubChem ID: 121214521
• Update Time: 2025-06-07

1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-6680
• 1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 2098007-33-9
• QGKJTEDDVCVEKF-UHFFFAOYSA-N
• 1-ethyl-3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole
• AKOS026725081
• starbld0025787
• SCHEMBL20371630
• Cyclopentapyrazole, 1-ethyl-1,4,5,6-tetrahydro-3-(trifluoromethyl)-
• 1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C9H11F3N2/c1-2-14-7-5-3-4-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
• InChI Key： QGKJTEDDVCVEKF-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCC=2N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 216.3±35.0 °C(Predicted)
• pka: 0.31±0.20(Predicted)